Cas no 80689-21-0 (2(3H)-Benzothiazolone,6,7-dimethyl-)

• Product name: 2(3H)-Benzothiazolone,6,7-dimethyl-
• CAS No: 80689-21-0
• MF: C₉H₉NOS
• MW: 179.23886
• CID: 707765
• PubChem ID: 45077395

2(3H)-Benzothiazolone,6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,6,7-dimethyl-
• 2(3H)-Benzothiazolone,6,7-dimethyl-(9CI)
• SCHEMBL11334040
• AKOS006307727
• 6,7-Dimethyl-2(3H)-benzothiazolone
• 80689-21-0
• DTXSID701298142

• Inchi： InChI=1S/C9H9NOS/c1-5-3-4-7-8(6(5)2)12-9(11)10-7/h3-4H,1-2H3,(H,10,11)
• InChI Key： OTLGEWGTPFUDCJ-UHFFFAOYSA-N
• SMILES： CC1=C(C2=C(C=C1)NC(=O)S2)C

Computed Properties

• Exact Mass: 179.04
• Monoisotopic Mass: 179.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 2.4